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Compound of Interest

Compound Name: 3-Hydroxy-2-iodo-6-methylpyridine

Cat. No.: B185291 Get Quote

Technical Guide: 3-Hydroxy-2-iodo-6-
methylpyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, synthesis, and

analysis of 3-Hydroxy-2-iodo-6-methylpyridine, a key intermediate in the development of

various pharmaceuticals and agrochemicals.

Core Compound Data
The fundamental molecular properties of 3-Hydroxy-2-iodo-6-methylpyridine are

summarized below.

Property Value

Molecular Formula C₆H₆INO[1][2][3]

Molecular Weight 235.02 g/mol [1][2][4]

CAS Number 23003-30-7[1][3]

Appearance Off-white to yellow crystalline powder

Purity Typically ≥97%
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Hypothetical Synthesis Workflow
The following diagram illustrates a conceptual workflow for the synthesis and purification of 3-
Hydroxy-2-iodo-6-methylpyridine. This process involves the iodination of a precursor

followed by purification and analysis.
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Synthesis

Work-up & Isolation

Purification & Analysis

1. Dissolve 3-Hydroxy-6-methylpyridine
in a suitable solvent

2. Add iodinating agent
(e.g., N-Iodosuccinimide)

3. Stir at controlled
temperature

4. Quench reaction

5. Extract with organic solvent

6. Dry and concentrate

7. Column chromatography

8. Characterize by NMR and MS

9. Final product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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